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Compound of Interest

Compound Name: N-Boc-L-phenylalaninal

Cat. No.: B556953

For researchers, scientists, and drug development professionals, the meticulous management
and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides a comprehensive, step-by-step protocol for the proper
disposal of N-Boc-L-phenylalaninal, a common intermediate in peptide synthesis and drug
discovery. Adherence to these procedures is critical for operational safety and environmental
stewardship.

Immediate Safety and Handling Protocols

Before commencing any disposal procedures, it is imperative to consult the substance-specific
Safety Data Sheet (SDS) and adhere to all institutional and local regulations. While some
suppliers classify N-Boc-L-phenylalaninal as a non-hazardous substance, others indicate that
it may cause skin, eye, and respiratory irritation.[1] Therefore, exercising caution and utilizing
appropriate personal protective equipment (PPE) is essential.

Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side shields or chemical safety goggles.
e Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

o Body Protection: Wear a laboratory coat.
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» Respiratory Protection: In case of insufficient ventilation or potential for dust generation, use
a NIOSH-approved respirator.[2]

Engineering Controls:

o All handling and disposal activities should be performed in a well-ventilated area, preferably
within a chemical fume hood to minimize inhalation of dust or aerosols.[2][3]

Quantitative Data Summary

The following table summarizes key data for N-Boc-L-phenylalaninal. This information is
crucial for accurate labeling and waste characterization.

Property Value Reference

] N-(tert-Butoxycarbonyl)-L-
Chemical Name ]
phenylalaninal

CAS Number 72155-45-4 [4][5]

Molecular Formula C14H19NOs3

White to off-white powder or
Appearance id
soli

Melting Point 86 -88°C [5]

Not classified as a hazardous
o substance by some suppliers.

Hazard Classification o o o
Others indicate it is an irritant

(H315, H319, H335).[1]

Should not be released into
Environmental Hazards the environment.[6][7] Do not

let product enter drains.[8]

Step-by-Step Disposal Protocol

The recommended method for the disposal of N-Boc-L-phenylalaninal is through a licensed
and reputable chemical waste disposal company.[3] Under no circumstances should this
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chemical be disposed of down the drain.[2]
o Waste Segregation and Collection:

o Solid Waste: Collect uncontaminated, surplus N-Boc-L-phenylalaninal in a dedicated,
sealable container.

o Contaminated Materials: Any materials that have come into contact with the compound,
such as weighing paper, gloves, and wipes, should be collected in a separate, clearly
labeled, and sealed container.[3]

o Container Labeling:

o Clearly label the waste container with the full chemical name: "N-Boc-L-phenylalaninal”
and the CAS number "72155-45-4".

o Include any applicable hazard pictograms or statements as required by your institution's
Environmental Health and Safety (EHS) department.

e Temporary Storage:
o Store the sealed waste container in a designated chemical waste accumulation area.[2]
o This area should be secure, well-ventilated, and segregated from incompatible materials.
e Arrange for Pickup and Disposal:

o Contact your institution's EHS department or a licensed chemical waste disposal vendor to
arrange for the collection and proper disposal of the waste.

o Documentation:

o Maintain accurate records of the quantity of N-Boc-L-phenylalaninal disposed of and the
date of disposal.

o Retain all documentation, including waste manifests provided by the disposal vendor, for
your records.
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Caption: Workflow for the proper disposal of N-Boc-L-phenylalaninal.
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Spill Response Protocol

In the event of a spill, prompt and appropriate action is necessary to mitigate any potential
hazards.

o Small Spills:

[¢]

Restrict access to the spill area.

[¢]

Wearing appropriate PPE, carefully sweep up the solid material to avoid generating dust.

[317]

[¢]

Place the collected material and any contaminated cleaning supplies into a sealed
container labeled for chemical waste.[3]

[e]

Clean the spill area with a damp cloth and place the cloth in the waste container.[2]
e Large Spills:
o Evacuate the immediate area and restrict access.
o Immediately notify your institution's EHS department or emergency response team.[3]

o Ensure the area is well-ventilated, if it is safe to do so.
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Caption: Logical flow for responding to spills of N-Boc-L-phenylalaninal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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